Cas no 131-63-5 (Ammonium 2-carbamoylbenzoate)

• Product Name: Ammonium 2-carbamoylbenzoate
• CAS No: 131-63-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 158278
• PubChem ID: 3083555
• Update Time: 2025-04-19

Ammonium 2-carbamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(aminocarbonyl)-, ammonium salt (1:1)
• ammonium 2-(aminocarbonyl)benzoate
• azanium,2-carbamoylbenzoate
• ammonium 2-carbamoylbenzoate
• 2-(Aminocarbonyl)benzoic acid ammonium salt
• SARKQAUWTBDBIZ-UHFFFAOYSA-N
• Ammonium Phthalamate
• azanium;2-carbamoylbenzoate
• EINECS 205-033-6
• DTXSID60156835
• AKOS006278357
• Benzoic acid, 2-(aminocarbonyl)-, ammonium salt (1:1)
• 131-63-5
• NS00079558
• Ammonium 2-carbamoylbenzoate

• Inchi： 1S/C8H7NO3.H3N/c9-7(10)5-3-1-2-4-6(5)8(11)12;/h1-4H,(H2,9,10)(H,11,12);1H3
• InChI Key： SARKQAUWTBDBIZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)[O-])N.[NH4+]

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Boiling Point: 394.2°Cat760mmHg
• Flash Point: 192.2°C
• PSA: 119.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides